6-Fluoro-4-methyl-N-[3-[[(1-oxothiolan-1-ylidene)amino]methyl]phenyl]pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-4-methyl-N-[3-[[(1-oxothiolan-1-ylidene)amino]methyl]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H20FN3O2S/c1-13-9-17(19)20-12-16(13)18(23)22-15-6-4-5-14(10-15)11-21-25(24)7-2-3-8-25/h4-6,9-10,12H,2-3,7-8,11H2,1H3,(H,22,23)
• InChI Key: RVTLLOGDSJMRFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C(=O)NC2=CC=CC(=C2)CN=S3(=O)CCCC3)F
• Molecular Formula: C18H20FN3O2S
• Molecular Weight: 361.4 g/mol

Description

The compound “6-Fluoro-4-methyl-N-[3-[[(1-oxothiolan-1-ylidene)amino]methyl]phenyl]pyridine-3-carboxamide” is a complex organic molecule. It contains several functional groups including a pyridine ring, an amide group, and a thiolan-1-ylidene group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyridine ring could be formed through a multi-step process involving a nitration, a conversion from the nitro group to an amine, and a bromination. The exact synthesis route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring suggests aromaticity, which could influence the compound’s chemical reactivity and stability.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the amide group could participate in condensation reactions, while the pyridine ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of a pyridine ring could contribute to its aromaticity and stability.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without more specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, if this compound shows promising biological activity, it could be studied as a potential therapeutic agent.